N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide
Overview
Description
N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide, commonly known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the degradation of GABA, a neurotransmitter that plays a crucial role in the central nervous system. CPP-115 has shown promising results in preclinical studies for the treatment of various neurological disorders, including epilepsy, addiction, and anxiety.
Mechanism of Action
CPP-115 works by inhibiting N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide-AT, the enzyme responsible for the degradation of N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide. This leads to an increase in N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide levels in the brain, which can have various effects on neuronal activity. N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide is an inhibitory neurotransmitter, meaning that it can reduce neuronal activity in certain brain regions. By increasing N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide levels, CPP-115 can reduce neuronal activity in regions that are hyperactive in certain neurological disorders, such as epilepsy.
Biochemical and physiological effects:
CPP-115 has been shown to increase N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide levels in the brain, leading to a reduction in neuronal activity in certain brain regions. This can have various effects on behavior and physiology, depending on the brain regions affected. For example, CPP-115 has been shown to reduce seizure activity in animal models of epilepsy, reduce drug-seeking behavior in animal models of addiction, and have anxiolytic effects in animal models of anxiety.
Advantages and Limitations for Lab Experiments
One advantage of CPP-115 is its selectivity for N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide-AT. This means that it is less likely to have off-target effects on other enzymes or receptors in the brain. However, one limitation of CPP-115 is its relatively short half-life in the body, which may limit its effectiveness as a therapeutic agent.
Future Directions
There are several future directions for research on CPP-115. One area of interest is the development of more potent and selective inhibitors of N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide-AT. Another area of interest is the investigation of the long-term effects of CPP-115 on neuronal activity and behavior. Additionally, there is interest in exploring the potential therapeutic applications of CPP-115 for other neurological disorders, such as Parkinson's disease and schizophrenia.
In conclusion, CPP-115 is a promising compound with potential therapeutic applications for various neurological disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research directions include the development of more potent and selective inhibitors of N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide-AT and the investigation of the long-term effects of CPP-115 on neuronal activity and behavior.
Scientific Research Applications
CPP-115 has been extensively studied in preclinical models for the treatment of various neurological disorders. In animal models of epilepsy, CPP-115 has been shown to increase N~1~'-cyclohexyl-1,4'-bipiperidine-1',4'-dicarboxamide levels in the brain, leading to a reduction in seizure activity. CPP-115 has also been shown to reduce drug-seeking behavior in animal models of addiction and to have anxiolytic effects in animal models of anxiety.
properties
IUPAC Name |
1-N-cyclohexyl-4-piperidin-1-ylpiperidine-1,4-dicarboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32N4O2/c19-16(23)18(22-11-5-2-6-12-22)9-13-21(14-10-18)17(24)20-15-7-3-1-4-8-15/h15H,1-14H2,(H2,19,23)(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNEFWEVPXMONGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)N2CCC(CC2)(C(=O)N)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.